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Compound of Interest

Compound Name: 4-Methoxypicolinaldehyde

Cat. No.: B103048 Get Quote

CAS Number: 16744-81-3

This technical guide provides an in-depth overview of 4-Methoxypicolinaldehyde, a key

heterocyclic building block utilized in synthetic organic chemistry and drug discovery. This

document is intended for researchers, scientists, and professionals in the field of drug

development, offering comprehensive data on its properties, synthesis, and potential

applications.

Core Properties and Data
4-Methoxypicolinaldehyde, also known by its systematic name 4-methoxypyridine-2-

carboxaldehyde, is a functionalized pyridine derivative.[1][2][3] Its chemical structure,

incorporating both a nucleophilic methoxy group and an electrophilic aldehyde, makes it a

versatile intermediate for the synthesis of more complex molecules.

Physicochemical and Spectroscopic Data
The key physical, chemical, and spectroscopic properties of 4-Methoxypicolinaldehyde are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 16744-81-3 [1][2][3][4][5]

Molecular Formula C₇H₇NO₂ [1][4][5][6]

Molecular Weight 137.14 g/mol [1][3][4]

Appearance
White to yellow solid-liquid

mixture
[1]

Melting Point 28-30 °C [3]

Boiling Point 125-130 °C at 25 Torr [1]

Density 1.159 ± 0.06 g/cm³ (Predicted) [1]

Solubility
Slightly soluble (11 g/L at 25

°C)
[5]

pKa 4.47 ± 0.10 (Predicted) [5]

¹H NMR (400 MHz, DMSO)

δ 3.93 (s, 3H), 7.27 (m, 1H),

7.44 (d, 1H), 8.63 (d, 1H), 9.96

(s, 1H)

[1]

SMILES O=CC1=NC=CC(OC)=C1 [1][4]

InChIKey
UEVABMBUZNGYQI-

UHFFFAOYSA-N
[5]

Synthesis and Experimental Protocols
The synthesis of 4-Methoxypicolinaldehyde is most commonly achieved through the

oxidation of the corresponding alcohol, (4-methoxypyridin-2-yl)methanol. The following is a

detailed experimental protocol for this transformation.

Protocol: Synthesis of 4-Methoxypicolinaldehyde via
Oxidation
This procedure outlines the oxidation of (4-methoxypyridin-2-yl)methanol using manganese(IV)

oxide.
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Materials:

(4-methoxypyridin-2-yl)methanol

Manganese(IV) oxide (activated)

Ethyl acetate

Diatomaceous earth (Celite®)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

To a solution of (4-methoxypyridin-2-yl)methanol (1 equivalent, e.g., 4.85 g, 34.85 mmol) in

ethyl acetate (e.g., 150 mL) in a round-bottom flask, add activated manganese(IV) oxide (4

equivalents, e.g., 12.1 g, 139.42 mmol) portion-wise.[1]

The reaction mixture is then heated to reflux (approximately 80 °C) with vigorous stirring for

2 hours.[1] The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC).

Upon completion, the hot reaction mixture is filtered through a pad of diatomaceous earth to

remove the manganese salts.[1] The filter cake should be washed with additional hot ethyl

acetate to ensure complete recovery of the product.

The combined filtrate is then concentrated under reduced pressure using a rotary

evaporator.[1]
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The resulting crude product can be further purified by column chromatography on silica gel if

necessary, although the described procedure often yields a product of sufficient purity (e.g.,

62.9% yield).[1]

Characterization: The identity and purity of the synthesized 4-Methoxypicolinaldehyde should

be confirmed by spectroscopic methods, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

The ¹H NMR spectrum in DMSO-d₆ should show a singlet for the aldehyde proton around δ

9.96 ppm and a singlet for the methoxy protons around δ 3.93 ppm.[1]
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Reaction Setup

Reaction

Work-up

Product

(4-methoxypyridin-2-yl)methanol
in Ethyl Acetate

Manganese(IV) Oxide (4 eq.)

Heat to 80°C
(Reflux)
2 hours

Hot filtration through
diatomaceous earth

Evaporate filtrate
under reduced pressure

4-Methoxypicolinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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